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Compound of Interest

Compound Name: 4-Chloro-3,5-difluorophenol
CAS No.: 2268-03-3
Cat. No.: B1319219
Get Quote
. J

CAS Number: 2268-03-3

This technical guide provides a comprehensive overview of 4-Chloro-3,5-difluorophenol, a
key building block in medicinal chemistry and drug development. It is intended for researchers,
scientists, and professionals in the pharmaceutical and chemical industries. This document
details the compound's physicochemical properties, synthesis, applications, safety protocols,
and spectral data.

Physicochemical Properties

4-Chloro-3,5-difluorophenol is a halogenated aromatic compound with the molecular formula
CeHsCIF20.[1] Its structural characteristics, particularly the presence of chlorine and fluorine
atoms, significantly influence its reactivity and utility in organic synthesis.
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Property Value Source
CAS Number 2268-03-3 [11[2]
Molecular Formula CeH3CIF20 [1]
Molecular Weight 164.54 g/mol [3]
Synonyms 3,5-Difluoro-4-chlorophenol [3]
Predicted XlogP 2.4 [4]

Grayish-white crystalline solid
Appearance (inferred from similar [5]

compounds)

Data not available for this
specific compound. For
comparison, 3,5-difluorophenol

Melting Point has a melting point of 54-57
°C, and 4-chloro-3,5-
dimethylphenol melts at 114-
116 °C.

Data not available for this
specific compound. For
Boiling Point comparison, 4-fluorophenol

has a boiling point of 185 °C.
[6]

Data not available for this
specific compound. Similar
compounds like 3,5-
difluorophenol are soluble in
Solubility organic solvents such as
ethanol, N,N-
dimethylformamide (DMF), and
dimethyl sulfoxide (DMSO),

with poor solubility in water.[5]
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Synthesis and Reactions

While a specific, detailed experimental protocol for the synthesis of 4-Chloro-3,5-
difluorophenol is not readily available in the reviewed literature, its synthesis can be inferred
from established methods for preparing similar halogenated phenols. Potential synthetic routes
could involve the chlorination of 3,5-difluorophenol or the diazotization of 4-chloro-3,5-
difluoroaniline followed by hydrolysis.

A common application of 4-Chloro-3,5-difluorophenol is its use as a precursor for the
synthesis of (4-Chloro-3,5-difluorophenyl)boronic acid.[7] This boronic acid is a valuable
reagent in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling,
which is a cornerstone of modern medicinal chemistry for creating carbon-carbon bonds in
complex molecules.

The logical workflow for its primary application is illustrated below:
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Synthetic utility of 4-Chloro-3,5-difluorophenol.
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Applications in Drug Development

The incorporation of fluorine and chlorine atoms into drug candidates can significantly enhance
their pharmacological properties, including metabolic stability, lipophilicity, and binding affinity to
biological targets. 4-Chloro-3,5-difluorophenol serves as a crucial building block for
introducing the 4-chloro-3,5-difluorophenyl moiety into potential drug molecules.

While specific drugs developed directly from 4-Chloro-3,5-difluorophenol are not detailed in
the available literature, its derivative, (4-Chloro-3,5-difluorophenyl)boronic acid, is recognized
for its importance in pharmaceutical research and development. A related compound, 4-cyano-
3,5-difluorophenol, is utilized as an intermediate in the synthesis of anti-inflammatory and
analgesic drugs. This suggests that 4-Chloro-3,5-difluorophenol is likely employed in similar
research and development pipelines.

Biological Activity and Signaling Pathways

There is currently no available information on the specific biological activity or the signaling
pathways directly modulated by 4-Chloro-3,5-difluorophenol. Its primary role is that of a
synthetic intermediate. The biological activity of the final drug molecules synthesized using this
building block would be diverse and depend on the overall structure of the molecule. For
instance, fluorinated compounds have been incorporated into molecules targeting a wide range
of proteins, including kinases and G-protein coupled receptors.

Spectroscopic Data

Detailed experimental spectra for 4-Chloro-3,5-difluorophenol are not widely published.
However, predicted data and analysis of similar compounds provide an expected spectral
profile.

Mass Spectrometry

Predicted mass spectral data for 4-Chloro-3,5-difluorophenol indicates the following potential
adducts and their corresponding mass-to-charge ratios (m/z):
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Adduct Predicted m/z
[M+H]* 164.99133
[M+Na]* 186.97327
[M-H]- 162.97677
[M]* 163.98350
[M]~ 163.98460

(Data from PubChemLite)[4]

NMR Spectroscopy

1H NMR: The proton NMR spectrum is expected to be simple, showing signals for the two
aromatic protons and the hydroxyl proton. The chemical shifts and coupling patterns will be
influenced by the electron-withdrawing effects of the chlorine and fluorine atoms.

13C NMR: The carbon NMR spectrum will display distinct signals for the six carbon atoms of the
benzene ring. The carbons attached to fluorine will show characteristic splitting due to C-F
coupling.

19F NMR: The fluorine NMR spectrum is a powerful tool for characterizing this molecule and will
show a single resonance for the two equivalent fluorine atoms, with coupling to the adjacent
protons. The typical chemical shift range for aryl fluorides is between -100 and -140 ppm
relative to CFCls.

Safety, Handling, and Disposal

As with all halogenated phenols, 4-Chloro-3,5-difluorophenol should be handled with
appropriate safety precautions. The following guidelines are based on data for similar
compounds.

Hazard Identification

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

o Skin Corrosion/Irritation: Causes skin irritation.
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» Eye Damage/Irritation: Causes serious eye irritation.

e Respiratory Irritation: May cause respiratory irritation.

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile, neoprene) and a lab coat. Change
gloves immediately if contaminated.

» Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved respirator.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

» Skin Contact: Immediately wash off with plenty of soap and water while removing all
contaminated clothing. Seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from
incompatible materials such as strong oxidizing agents.

Disposal

Dispose of this chemical and its container as hazardous waste in accordance with local, state,
and federal regulations. Do not allow it to enter drains or the environment.
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The workflow for handling a chemical spill is outlined below:

Chemical Spill Occurs

Assess the Situation
(Size and Hazard)

ajor Spill

(Evacuate Area (if necessary)) Minor Spill

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill Residue

Package Waste in a
Sealed Container

Label as Hazardous Waste

Dispose of According to
Institutional Protocols

Click to download full resolution via product page
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General chemical spill response workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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